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Compound of Interest

Compound Name: 1-Isobutyl-3-methylcyclopentane

CAS No.: 29053-04-1

Cat. No.: B15387980

Get Quote

1-Isobutyl-3-methylcyclopentane is a saturated cycloalkane with the chemical formula

C₁₀H₂₀. As a ten-carbon aliphatic cyclic hydrocarbon, its physical properties are primarily

governed by van der Waals intermolecular forces, consistent with its nonpolar nature. Its formal

IUPAC name is 1-methyl-3-(2-methylpropyl)cyclopentane.[1] This guide provides a

comprehensive overview of its known physical properties, leveraging computed data due to a

scarcity of published experimental values. Furthermore, it outlines the established experimental

protocols for the empirical determination of these core characteristics, providing a framework

for researchers aiming to characterize this compound.

Molecular Identity and Structure
Correctly identifying a chemical compound is the foundational step for any scientific

investigation. The primary identifiers for 1-Isobutyl-3-methylcyclopentane are its CAS

number and molecular formula.

IUPAC Name: 1-methyl-3-(2-methylpropyl)cyclopentane[1]

CAS Number: 29053-04-1[1]
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Molecular Formula: C₁₀H₂₀[1]

Synonyms: Cyclopentane, 1-methyl-3-(2-methylpropyl)-[1]

The arrangement of atoms in 1-Isobutyl-3-methylcyclopentane is crucial for understanding its

physical behavior, including its boiling point and density.

Caption: 2D Molecular Structure of 1-Isobutyl-3-methylcyclopentane.

Summary of Physical Properties
The following table summarizes the key physical properties of 1-Isobutyl-3-
methylcyclopentane. It is critical to note that most publicly available data for this specific

compound are computationally derived. These values provide reliable estimates but should be

confirmed through empirical measurement for applications requiring high precision.

Physical Property Value Data Type Source

Molecular Weight 140.27 g/mol Computed PubChem[1]

Molecular Formula C₁₀H₂₀ --- PubChem[1]

Boiling Point Not available Experimental ---

Melting Point Not available Experimental ---

Density Not available Experimental ---

XLogP3-AA 4.5 Computed PubChem[1]

Note on Data Availability: The lack of experimentally determined values for boiling point,

melting point, and density in common chemical databases highlights a gap in the

characterization of this compound. The protocols detailed in the subsequent sections are

presented as the standard methodologies to obtain these crucial data points. For context, a

structural isomer, cis-1-Butyl-3-methylcyclopentane, has a computationally predicted boiling

point of 165.7 °C (438.8 K).[2] While not directly applicable, this value suggests the

approximate temperature range for the boiling point of 1-Isobutyl-3-methylcyclopentane.
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Experimental Protocols for Physical Property
Determination
For researchers and drug development professionals, the empirical determination of physical

properties is essential for process design, quality control, and regulatory compliance. The

following sections provide detailed, self-validating protocols for measuring boiling point and

density.

Protocol 1: Boiling Point Determination via the Capillary
Method
This method is a reliable micro-scale technique for determining the boiling point of a liquid. The

underlying principle is that a liquid boils when its vapor pressure equals the surrounding

atmospheric pressure.[3]

Causality and Principle: By heating the sample, we increase its vapor pressure. Air trapped in

the inverted capillary is displaced by the sample's vapor.[3] A continuous stream of bubbles

indicates that the vapor pressure inside the capillary has exceeded the external pressure. Upon

cooling, the vapor pressure drops. The precise moment when the external pressure overcomes

the internal vapor pressure, causing the liquid to be drawn back into the capillary, marks the

temperature at which the vapor pressure equals the atmospheric pressure—the boiling point.[3]

[4]

Apparatus and Reagents:

Sample of 1-Isobutyl-3-methylcyclopentane

Thiele tube or similar oil bath apparatus

High-boiling mineral oil or paraffin oil

Thermometer (-10 to 200 °C range)

Small test tube (e.g., 75x10 mm)

Capillary tube (sealed at one end)
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Rubber band or wire for attachment

Heating source (Bunsen burner or hot plate)

Stand and clamp

Step-by-Step Methodology:

Sample Preparation: Add approximately 0.5 mL of 1-Isobutyl-3-methylcyclopentane into

the small test tube.

Capillary Insertion: Place the capillary tube, with its open end down, into the test tube

containing the liquid sample.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band. Ensure

the sample is level with the thermometer bulb.

Mounting: Secure the thermometer assembly in the Thiele tube using a clamp, ensuring the

setup is not touching the glass walls. The heat-transfer oil should cover the sample but

remain below the opening of the test tube.

Heating: Gently heat the side arm of the Thiele tube.[4] The design of the tube promotes

convection currents, ensuring uniform heat distribution.

Observation (Heating Phase): As the temperature rises, a slow stream of bubbles will

emerge from the capillary tip. Continue gentle heating until a rapid and continuous stream of

bubbles is observed. This ensures the air has been fully replaced by the substance's vapor.

Observation (Cooling Phase): Remove the heat source and allow the apparatus to cool

slowly.

Boiling Point Recording: Carefully observe the capillary tube. The boiling point is the

temperature at which the bubbling ceases and the liquid just begins to enter the capillary

tube.[4] Record this temperature.

Validation: For accuracy, allow the apparatus to cool further, then reheat to repeat the

determination. Consistent readings validate the result.
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Prepare Sample in Test Tube

Insert Inverted Capillary Tube

Assemble with Thermometer

Mount in Thiele Tube Oil Bath

Heat Gently & Observe Bubbles

Observe Rapid, Continuous Bubbling

Remove Heat & Allow to Cool

Record Temperature When Liquid Enters Capillary

Repeat for Validation

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Protocol 2: Density Determination
Density is a fundamental physical property defined as the mass of a substance per unit volume

(D = m/v).[5] Its determination is straightforward but requires precise measurements of both

mass and volume.

Causality and Principle: The density of a liquid is determined by the mass of its molecules and

how closely they are packed.[5] By accurately weighing a precisely measured volume of the

liquid, its density can be calculated. This protocol is self-validating through repeated

measurements to ensure precision.

Apparatus and Reagents:

Sample of 1-Isobutyl-3-methylcyclopentane

Graduated cylinder (e.g., 10 mL or 25 mL) or a pycnometer for higher accuracy

Analytical balance (readable to at least 0.001 g)

Thermometer

Step-by-Step Methodology:

Measure Mass of Empty Container: Place a clean, dry graduated cylinder on the analytical

balance and tare it, or record its mass (m₁).[6][7]

Measure Volume of Liquid: Carefully add a specific volume of 1-Isobutyl-3-
methylcyclopentane to the graduated cylinder (e.g., 10.0 mL). Read the volume from the

bottom of the meniscus. Record this volume (V).

Measure Mass of Container and Liquid: Place the graduated cylinder containing the liquid on

the analytical balance and record the total mass (m₂).[6][7]

Record Temperature: Measure and record the temperature of the liquid, as density is

temperature-dependent.

Calculation:
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Calculate the mass of the liquid: m_liquid = m₂ - m₁.[7]

Calculate the density: Density = m_liquid / V.[8]

Validation: Repeat the procedure at least two more times and calculate the average density.

[6] Consistent results indicate a reliable measurement.

Weigh Empty Graduated Cylinder (m₁)

Add Known Volume of Liquid (V)

Weigh Cylinder with Liquid (m₂)

Calculate Liquid Mass (m₂ - m₁)

Calculate Density (Mass / Volume)

Repeat and Average Results

Click to download full resolution via product page

Caption: Workflow for Density Determination.

Spectroscopic Data
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While not physical properties in the classical sense, spectroscopic data are crucial identifiers.

The PubChem database indicates the availability of the following spectral information for 1-
Isobutyl-3-methylcyclopentane:

Gas Chromatography-Mass Spectrometry (GC-MS): Available data can be used to determine

its retention time under specific chromatographic conditions and its mass fragmentation

pattern, which is a molecular fingerprint.[1]

13C Nuclear Magnetic Resonance (NMR) Spectroscopy: Data is available, which helps in

confirming the carbon skeleton of the molecule.[1]

Infrared (IR) Spectroscopy: Vapor phase IR spectra are available, which can identify the

characteristic C-H stretching and bending vibrations of the alkane structure.[1]

Conclusion
1-Isobutyl-3-methylcyclopentane is a compound with well-defined computed properties and a

clear molecular structure. However, a notable lack of published experimental data for its

fundamental physical properties, such as boiling point and density, necessitates empirical

determination for research and development applications. The standardized, validated

protocols provided in this guide offer a clear pathway for scientists to obtain these critical

values, ensuring data integrity and advancing the scientific understanding of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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